Cas no 892502-26-0 (Ethyl 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate)

Ethyl 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate structure

892502-26-0 structure

Product name:Ethyl 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate

CAS No:892502-26-0

MF:C₁₅H₂₂N₂O₂

MW:262.34700

MDL:MFCD08690318

CID:719697

PubChem ID:18525906

Ethyl 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,4-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-, ethyl ester
- ethyl 4-(4-methyl-1,4-diazepan-1-yl)benzoate
- ETHYL 4-(4-METHYL-1,4-DIAZEPAN-1-YL)BENZOATE 97
- Ethyl 4-(4-methylperhydro-1,4-diazepin-1-yl)benzoate
- MFCD08690318
- Benzoic acid,4-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-,ethyl ester
- DTXSID20594658
- 892502-26-0
- BS-23947
- Ethyl4-(4-methyl-1,4-diazepan-1-yl)benzoate
- Ethyl 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate
- MDL： MFCD08690318
- Inchi： InChI=1S/C15H22N2O2/c1-3-19-15(18)13-5-7-14(8-6-13)17-10-4-9-16(2)11-12-17/h5-8H,3-4,9-12H2,1-2H3
- InChI Key： WCMMLZOWJXPOQF-UHFFFAOYSA-N
- SMILES： CCOC(=O)c1ccc(cc1)N2CCCN(CC2)C

Computed Properties

Exact Mass: 262.16800
Monoisotopic Mass: 262.168127949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.8Å²
XLogP3: 2.4

Experimental Properties

Density: 1.1±0.1 g/cm3
Melting Point: NA
Boiling Point: 391.5±37.0 °C at 760 mmHg
Flash Point: 190.5°C
Refractive Index: 1.53
PSA: 32.78000
LogP: 2.00810
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate Security Information

Signal Word：warning
Hazard Statement： Corrosive
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	E572988-50mg	Ethyl 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate	892502-26-0		50mg	$ 65.00	2022-06-05
abcr	AB225226-1g	Ethyl 4-(4-methylperhydro-1,4-diazepin-1-yl)benzoate, 95%; .	892502-26-0	95%	1g	€136.00	2025-02-20
A2B Chem LLC	AB91303-250mg	Ethyl 4-(4-methyl-1,4-diazepan-1-yl)benzoate	892502-26-0	98%	250mg	$114.00	2024-04-19
Ambeed	A740745-1g	Ethyl 4-(4-methyl-1,4-diazepan-1-yl)benzoate	892502-26-0	98%	1g	$568.0	2024-08-02
A2B Chem LLC	AB91303-1g	Ethyl 4-(4-methyl-1,4-diazepan-1-yl)benzoate	892502-26-0	98%	1g	$271.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1747882-1g	Ethyl 4-(4-methyl-1,4-diazepan-1-yl)benzoate	892502-26-0	98%	1g	￥5566.00	2024-04-26
TRC	E572988-10mg	Ethyl 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate	892502-26-0		10mg	$ 50.00	2022-06-05
TRC	E572988-100mg	Ethyl 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate	892502-26-0		100mg	$ 95.00	2022-06-05
abcr	AB225226-1 g	Ethyl 4-(4-methylperhydro-1,4-diazepin-1-yl)benzoate, 95%; .	892502-26-0	95%	1 g	€121.70	2023-07-20
A2B Chem LLC	AB91303-5g	Ethyl 4-(4-methyl-1,4-diazepan-1-yl)benzoate	892502-26-0	98%	5g	$1054.00	2024-04-19

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892502-26-0 (Ethyl 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate) Related Products

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Amadis Chemical Company Limited

(CAS:892502-26-0)Ethyl 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate

Purity:99%

Quantity:1g

Price ($):511.0